Benzene, 1,1',1''-methylidynetris[4-isocyanato- Benzene, 1,1',1''-methylidynetris[4-isocyanato-
Brand Name: Vulcanchem
CAS No.: 2422-91-5
VCID: VC0021171
InChI: InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H
SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
Molecular Formula: C22H13N3O3
Molecular Weight: 367.4 g/mol

Benzene, 1,1',1''-methylidynetris[4-isocyanato-

CAS No.: 2422-91-5

Main Products

VCID: VC0021171

Molecular Formula: C22H13N3O3

Molecular Weight: 367.4 g/mol

Benzene, 1,1',1''-methylidynetris[4-isocyanato- - 2422-91-5

CAS No. 2422-91-5
Product Name Benzene, 1,1',1''-methylidynetris[4-isocyanato-
Molecular Formula C22H13N3O3
Molecular Weight 367.4 g/mol
IUPAC Name 1-[bis(4-isocyanatophenyl)methyl]-4-isocyanatobenzene
Standard InChI InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H
Standard InChIKey LTIKIBFTASQKMM-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
Canonical SMILES C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
Synonyms METHYLIDYNETRI-P-PHENYLENE TRIISOCYANATE;TRIPHENYLMETHANE TRIISOCYANATE;1,1’,1’’-methylidynetris(4-isocyanatobenzene);1,1’,1’’-methylidynetris[4-isocyanato-benzen;1,1’,1’’-methylidynetris[4-isocyanato-Benzene;isocyanicacid,methylidynetri-p-phenylenee
Reference 1: Buick JB, Todd GR. Concomitant alveolitis and asthma following exposure to
triphenylmethane triisocyanate. Occup Med (Lond). 1997 Nov;47(8):504-6. PubMed
PMID: 9604485.


2: Mikami T. Effects of Si-functional isocyanate on the stability of oil-in-water
emulsion with and without a carbon functional isocyanate. J Microencapsul. 1994
Sep-Oct;11(5):547-54. PubMed PMID: 7529305.


3: Yoshii T, Dumas JE, Okawa A, Spengler DM, Guelcher SA. Synthesis,
characterization of calcium phosphates/polyurethane composites for weight-bearing
implants. J Biomed Mater Res B Appl Biomater. 2012 Jan;100(1):32-40. doi:
10.1002/jbm.b.31917. Epub 2011 Sep 26. PubMed PMID: 21953899.
PubChem Compound 75500
Last Modified Nov 11 2021
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